1-{4-[5-({[3-(morpholin-4-yl)propyl]amino}methyl)furan-2-yl]phenyl}ethanol

• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4g/mol
• IUPAC Name: 1-[4-[5-[(3-morpholin-4-ylpropylamino)methyl]furan-2-yl]phenyl]ethanol
• InChI: InChI=1S/C20H28N2O3/c1-16(23)17-3-5-18(6-4-17)20-8-7-19(25-20)15-21-9-2-10-22-11-13-24-14-12-22/h3-8,16,21,23H,2,9-15H2,1H3
• InChI Key: DMCDXVZRZITAOS-UHFFFAOYSA-N
• SMILES: CC(C1=CC=C(C=C1)C2=CC=C(O2)CNCCCN3CCOCC3)O

Description

1-{4-[5-({[3-(morpholin-4-yl)propyl]amino}methyl)furan-2-yl]phenyl}ethanol is a complex organic compound with a unique structure that includes a morpholine ring, a furan ring, and a phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{4-[5-({[3-(morpholin-4-yl)propyl]amino}methyl)furan-2-yl]phenyl}ethanol typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the furan ring, the introduction of the morpholine group, and the final coupling with the phenyl group. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors or batch reactors. The process is designed to be efficient and cost-effective, with considerations for scalability and environmental impact.

Chemical Reactions Analysis

Types of Reactions

1-{4-[5-({[3-(morpholin-4-yl)propyl]amino}methyl)furan-2-yl]phenyl}ethanol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles or electrophiles. Reaction conditions such as temperature, pH, and solvent choice are critical for achieving the desired products.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

1-{4-[5-({[3-(morpholin-4-yl)propyl]amino}methyl)furan-2-yl]phenyl}ethanol has several scientific research applications:

Chemistry: The compound is used as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-{4-[5-({[3-(morpholin-4-yl)propyl]amino}methyl)furan-2-yl]phenyl}ethanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity or modulate receptor function, leading to various biological effects. The exact pathways and molecular targets are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

4-Morpholinepropanol: A compound with a similar morpholine ring structure.

3-Chloro-4-morpholin-4-yl-1,2,5-thiadiazole: Another compound with a morpholine ring and additional functional groups.

Uniqueness

1-{4-[5-({[3-(morpholin-4-yl)propyl]amino}methyl)furan-2-yl]phenyl}ethanol is unique due to its combination of a morpholine ring, a furan ring, and a phenyl group. This unique structure imparts specific chemical and biological properties that distinguish it from other similar compounds.